Arsenic Trichloride

• CAS No.: 7784-34-1
• Product Name: Arsenic Trichloride
• Molecular Formula: AsCl3
• Molecular Weight: 181.28 g/mol
• IUPAC Name: trichloroarsane
• Standard InChI: InChI=1S/AsCl3/c2-1(3)4
• Standard InChIKey: OEYOHULQRFXULB-UHFFFAOYSA-N
• SMILES: Cl[As](Cl)Cl
• Canonical SMILES: Cl[As](Cl)Cl
• Boiling Point: 266.4 °F at 760 mm Hg (USCG, 1999); 130 °C; 130.2 °C
• Colorform: Oily liquid; Colorless liquid
• Density: 2.156 at 77 °F (USCG, 1999); 2.1450 @ 25 °C; 2.1 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.06
• Melting Point: 3.2 °F (EPA, 1998); -16 °C
• Physical Description: Arsenic trichloride appears as a colorless to yellow oily fuming liquid. It is irritating to the skin, eyes, and mucous membranes. Very toxic by inhalation and ingestion.; COLOURLESS OILY FUMING LIQUID WITH PUNGENT ODOUR.
• Description: Arsenic trichloride appears as a colorless to yellow oily fuming liquid. It is irritating to the skin, eyes, and mucous membranes. Very toxic by inhalation and ingestion.; Arsenic trichloride is a arsenic molecular entity that consists of a single arsenic atom bearing three chloro substituents. It has a role as a genotoxin. It is an arsenic molecular entity and a pnictogen halide.
• Shelf Life: FUMES IN MOIST AIR
• Solubility: One mol can be dissolved in 9 moles of water; miscible with chloroform, carbon tetrachloride, iodine, sulfur, alkali iodides, oils and fats.; Sol in hydrogen bromide, hydrochloric acid, alcohol, and phosphorus trichloride.; Sol in ether; Solubility in water: reaction
• Synonyms: Arsenic Trichloride; Arsenic(3+) Chloride; Arsenic(III) Chloride; Arsenous Chloride; Fuming Liquid Arsenic; Trichloroarsine
• Vapor Density: 6.25 (EPA, 1998) (Relative to Air); 6.25 (Air= 1); Relative vapor density (air = 1): 6.3
• Vapor Pressure: 10 mm Hg at 74.3 °F (EPA, 1998); 10 mm Hg @ 23.5 °C; Vapor pressure, kPa at 20 °C: 1.17
• PubChem Compound: 24570
• Last Modified: Nov 11 2021